Cas no 433940-06-8 (BENZONITRILE, 4-(AMINOMETHYL)-2,5-DIFLUORO-)

• Product Name: BENZONITRILE, 4-(AMINOMETHYL)-2,5-DIFLUORO-
• CAS No: 433940-06-8
• MF: C₈H₆F₂N₂
• MW: 168.143448352814
• CID: 3394215
• PubChem ID: 21904632
• Update Time: 2025-06-09

BENZONITRILE, 4-(AMINOMETHYL)-2,5-DIFLUORO- Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 4-(AMINOMETHYL)-2,5-DIFLUORO-
• SCHEMBL3161291
• 4-Cyano-2,5-difluorobenzylamine
• NECALKJWFVLEAY-UHFFFAOYSA-N
• 433940-06-8
• 4-Aminomethyl-2,5-difluorobenzonitrile

• Inchi： 1S/C8H6F2N2/c9-7-1-5(3-11)8(10)2-6(7)4-12/h1-2H,3,11H2
• InChI Key： NECALKJWFVLEAY-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C(=CC=1CN)F

Computed Properties

• Exact Mass: 168.04990452Da
• Monoisotopic Mass: 168.04990452Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.8Ų

Additional information on BENZONITRILE, 4-(AMINOMETHYL)-2,5-DIFLUORO-

Introduction to BENZONITRILE, 4-(AMINOMETHYL)-2,5-DIFLUORO (CAS No. 433940-06-8)

BENZONITRILE, 4-(AMINOMETHYL)-2,5-DIFLUORO, identified by the Chemical Abstracts Service Number (CAS No.) 433940-06-8, is a fluorinated benzonitrile derivative that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique structural and electronic properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The presence of both amino and fluoro substituents in its structure imparts distinct reactivity and functionality, which can be exploited for various synthetic applications.

The synthesis and characterization of BENZONITRILE, 4-(AMINOMETHYL)-2,5-DIFLUORO have been extensively studied, with recent advancements focusing on optimizing its production methods and exploring its potential applications. The fluorine atoms in the molecule play a crucial role in modulating its pharmacokinetic properties, including solubility, metabolic stability, and binding affinity to biological targets. This has led to increased interest in fluorinated compounds as pharmaceutical intermediates and active ingredients.

In recent years, the pharmaceutical industry has seen a surge in the development of fluorinated benzonitrile derivatives due to their ability to enhance drug efficacy and reduce side effects. For instance, studies have demonstrated that fluorine substitution can improve the bioavailability of drugs by increasing their lipophilicity while maintaining water solubility. This balance is critical for achieving optimal therapeutic outcomes. The aminomethyl group in BENZONITRILE, 4-(AMINOMETHYL)-2,5-DIFLUORO further contributes to its versatility by allowing for further functionalization through nucleophilic substitution reactions or coupling with other pharmacophores.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. Researchers have leveraged its structural features to design molecules with enhanced binding interactions at specific biological targets. For example, modifications around the benzonitrile core have been shown to improve binding affinity to enzymes and receptors involved in metabolic disorders and inflammatory diseases. The fluoro substituents, in particular, have been found to enhance the metabolic stability of drug candidates by resisting hydrolysis under physiological conditions.

The role of BENZONITRILE, 4-(AMINOMETHYL)-2,5-DIFLUORO in medicinal chemistry extends beyond its use as a synthetic intermediate. It has also been investigated for its potential role in modulating drug delivery systems. The presence of both polar (aminomethyl) and non-polar (fluoro) regions in its structure makes it an ideal candidate for designing prodrugs or lipophilic cationic derivatives that can enhance cellular uptake and target specificity.

Recent studies have highlighted the compound's utility in the development of antiviral and anticancer agents. The fluorine atoms are known to increase the binding affinity of drugs to viral proteases and kinases, thereby inhibiting viral replication or tumor growth. Additionally, the aminomethyl group provides a site for further derivatization, allowing chemists to fine-tune the pharmacological properties of the final drug candidates. This flexibility has enabled the creation of novel compounds with improved efficacy and reduced toxicity compared to existing therapies.

The chemical reactivity of BENZONITRILE, 4-(AMINOMETHYL)-2,5-DIFLUORO has also been explored for applications in materials science. Fluorinated benzonitrile derivatives are known to exhibit unique electronic properties due to the presence of electronegative fluorine atoms. These properties make them suitable candidates for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. The ability to modify their electronic characteristics through structural changes opens up new possibilities for developing advanced materials with tailored functionalities.

In conclusion,BENZONITRILE, 4-(AMINOMETHYL)-2,5-DIFLUORO (CAS No. 433940-06-8) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive scaffold for drug discovery, while its reactivity allows for further functionalization and application in various chemical processes. As research continues to uncover new applications for this compound,BENZONITRILE, 4-(AMINOMETHYL)-2,5-DIFLUORO is poised to play a crucial role in advancing both medicinal chemistry and materials science.